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Compound of Interest

Compound Name: Perhydroacenaphthene

Cat. No.: B1583686

Introduction: Unveiling the Potential of a Saturated
Tricyclic Hydrocarbon

Perhydroacenaphthene, a saturated tricyclic hydrocarbon with the chemical formula C12Hzo,
has emerged as a pivotal precursor in the synthesis of a diverse range of advanced materials.
[1][2] Its rigid, cage-like structure and high stability make it an ideal starting material for creating
materials with exceptional thermal stability, mechanical strength, and unique electronic
properties.[1][3] This document provides a comprehensive guide for researchers, scientists,
and drug development professionals on the applications and detailed protocols involving
perhydroacenaphthene in the synthesis of advanced materials, including diamondoids for
pharmaceutical and nanotechnology applications, and its potential as a high-energy-density
fuel component.

Perhydroacenaphthene is a colorless liquid or solid at room temperature, depending on its
purity and isomeric form.[4] It is derived from the complete hydrogenation of acenaphthene, a
polycyclic aromatic hydrocarbon.[5] The unique stereochemistry of perhydroacenaphthene,
with its multiple chiral centers, offers opportunities for the synthesis of specific isomers of
advanced materials.[6]

Physicochemical Properties of
Perhydroacenaphthene
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A thorough understanding of the physical and chemical properties of perhydroacenaphthene
is crucial for its effective utilization in synthesis.

Property Value Reference
CAS Number 2146-36-3 [1]
Molecular Formula Ci2H20 [7]
Molecular Weight 164.29 g/mol [1]
Appearance Colorless liquid or solid [4]

Melting Point 36 °C [1]

Boiling Point 232.4-235 °C [1112]
Density 0.939 g/cm? [1]

Flash Point 78.7 °C [1]

Application I: Synthesis of Adamantane and its
Derivatives for Pharmaceuticals and
Nanotechnology

The most significant application of perhydroacenaphthene lies in its role as a precursor for
the synthesis of adamantane and its alkylated derivatives.[1][5] Adamantane, the simplest
diamondoid, and its derivatives are crucial building blocks in medicinal chemistry and
nanotechnology due to their rigid, diamond-like structure.[3][8]

Mechanistic Insight: The Lewis Acid-Catalyzed Skeletal
Rearrangement

The conversion of perhydroacenaphthene to adamantane derivatives is a classic example of
a Lewis acid-catalyzed carbocation rearrangement. The reaction proceeds through a series of
intramolecular hydride and alkyl shifts, ultimately leading to the thermodynamically most stable
tricyclic isomer, the adamantane cage. The generally accepted mechanism involves the
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formation of a carbocation intermediate upon interaction with a Lewis acid, which then
undergoes a cascade of rearrangements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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